2-amino-1-(3,3-difluorocyclobutyl)ethan-1-one hydrochloride

• IUPAC Name: 2-amino-1-(3,3-difluorocyclobutyl)ethanone;hydrochloride
• InChI: InChI=1S/C6H9F2NO.ClH/c7-6(8)1-4(2-6)5(10)3-9;/h4H,1-3,9H2;1H
• InChI Key: IOORMJFICQKXPO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)C(=O)CN.Cl
• Molecular Formula: C6H10ClF2NO
• Molecular Weight: 185.60 g/mol
• CAS RN: 2231677-03-3

Description

“2-amino-1-(3,3-difluorocyclobutyl)ethan-1-one hydrochloride” is a chemical compound with the molecular formula C6H10CLF2NO. It is a light yellow solid and is used as a building block in research.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: Cl.NCC(=O)C1CC(F)(F)C1. This indicates that the molecule consists of a cyclobutyl ring with two fluorine atoms attached to one carbon, an ethanone group attached to another carbon, and an amino group attached to the ethanone group.

Physical And Chemical Properties Analysis

This compound is a light yellow solid. It has a molecular weight of 185.6. It should be stored at 0-8 °C. More specific physical and chemical properties (such as melting point, boiling point, and density) were not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Transformations

The synthesis and rearrangement of beta-amino alcohols, which might include compounds structurally related to 2-amino-1-(3,3-difluorocyclobutyl)ethan-1-one hydrochloride, have been explored through reactions involving aziridinium intermediates. These processes are critical for the development of various amines by attacking nucleophiles at specific positions on the aziridinium ring, influenced by factors such as solvent and temperature (Métro, Duthion, Gomez Pardo, & Cossy, 2010).

Pharmacological Research

Though direct studies on 2-amino-1-(3,3-difluorocyclobutyl)ethan-1-one hydrochloride are scarce, research on structurally or functionally related compounds, such as FTY720, shows the significance of similar compounds in pharmacology, including their immunosuppressive effects and potential antitumor properties through mechanisms that might not require phosphorylation (Zhang, Wang, Ji, Cong, Zhu, & Zhou, 2013).

Environmental and Toxicological Studies

The environmental impact and toxicological profiles of compounds structurally related to 2-amino-1-(3,3-difluorocyclobutyl)ethan-1-one hydrochloride, such as DDT and DDE derivatives, have been reviewed, highlighting their role as endocrine disruptors in humans and wildlife, and their implications on mitochondrial function (Burgos-Aceves, Migliaccio, Di Gregorio, Paolella, Lepretti, Faggio, & Lionetti, 2021).

Material Science and Catalysis

In material science, the application of related compounds in the synthesis of novel materials and their catalytic properties has been documented. Studies on the synthesis, structural properties, and catalytic applications of novel substituted compounds provide insight into the versatility of these molecules in various chemical reactions and material synthesis (Issac & Tierney, 1996).

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I found. Its use is primarily as a building block in chemical synthesis, so its mechanism of action would depend on the specific context of its use.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing its dust, fume, gas, mist, vapours, or spray.

Future Directions

The future directions of “2-amino-1-(3,3-difluorocyclobutyl)ethan-1-one hydrochloride” are not specified in the sources I found. As a building block in chemical synthesis, its future directions would likely involve its use in the synthesis of new compounds for various applications in research and industry.